Cas no 908564-55-6 (Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-)

• Product Name: Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-
• CAS No: 908564-55-6
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 749629
• PubChem ID: 135771905
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-
• 6-[2-amino-4-(4-methylphenyl)-1H-pyrimidin-6-ylidene]cyclohexa-2,4-dien-1-one
• 2-[2-Amino-6-(4-methylphenyl)-pyrimidin-4-yl]-phenol
• 2-[2-amino-6-(p-tolyl)pyrimidin-4-yl]phenol
• 2-[2-amino-6-(4-methylphenyl)pyrimidin-4-yl]phenol
• CHEMBL2262446
• 2-(2-Amino-6-p-tolylpyrimidin-4-yl)phenol
• 908564-55-6
• 6-[2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-ylidene]cyclohexa-2,4-dien-1-one
• DTXSID70842151

• Inchi： 1S/C17H15N3O/c1-11-6-8-12(9-7-11)14-10-15(20-17(18)19-14)13-4-2-3-5-16(13)21/h2-10,21H,1H3,(H2,18,19,20)
• InChI Key： DZKLWPHMSJBQIB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=CC(C2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72Ų